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Compound of Interest

Compound Name: RO6889678

Cat. No.: B610539 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the compound RO6889678. The following

procedures are designed to ensure the safe handling, storage, and disposal of this potent

research chemical.

Compound Identification and Hazards
RO6889678 is a research chemical with the following identifiers and associated hazards as

classified under the Globally Harmonized System (GHS).[1] It is harmful if swallowed and very

toxic to aquatic life with long-lasting effects.[1]

Identifier Value

CAS Number 1578153-27-1

Molecular Formula C21H20ClFN4O5S

Molecular Weight 494.922

Hazard Statements
H302: Harmful if swallowedH410: Very toxic to

aquatic life with long lasting effects

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.[2][3] All PPE should be inspected before use to ensure it is in good
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condition.[2]

Protection Type Required Equipment Specification

Eye Protection Safety Goggles
Must have side-shields to

protect from splashes.[1]

Hand Protection Protective Gloves

Chemical-resistant gloves

(e.g., neoprene) are required.

[1][4]

Body Protection Impervious Clothing

A lab coat or apron designed

to resist chemical penetration.

[1]

Respiratory Protection Suitable Respirator

To be used in the absence of

adequate ventilation or when

handling powders.[1]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a structured workflow is critical when working with potent compounds like

RO6889678.[2][5] The following diagram outlines the standard operating procedure for

handling this compound from receipt to disposal.
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Caption: Experimental workflow for handling RO6889678.
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Experimental Protocols
1. Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for

RO6889678.[2][6]

Personal Protective Equipment (PPE): Don all required PPE as specified in the table above.

Workspace Preparation: Ensure a clean and organized workspace. All handling of

RO6889678, especially as a powder, should be conducted in a certified chemical fume hood

or other ventilated enclosure.[1][2]

2. Handling:

Weighing: When weighing the solid compound, use a containment system such as a fume

hood to avoid inhalation of dust particles.[1]

Dissolving: If preparing a solution, add the solvent to the solid slowly to avoid splashing.

Experimentation: During the experiment, avoid direct contact with the compound. Use

appropriate tools for transfers.[2] Do not eat, drink, or smoke in the laboratory.[1]

3. First Aid Measures:

If Swallowed: Call a poison control center or doctor immediately if you feel unwell.[1] Rinse

the mouth with water.[1]

Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if

present.[1]

Skin Contact: Wash the affected area thoroughly with water and remove contaminated

clothing.[1]

Inhalation: Move to an area with fresh air.[1]

Disposal Plan
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Proper disposal of RO6889678 and any contaminated materials is essential to prevent

environmental harm and ensure regulatory compliance.[5]

1. Waste Segregation:

Collect all waste containing RO6889678, including unused compound, solutions, and

contaminated consumables (e.g., gloves, pipette tips), in a designated, sealed, and clearly

labeled waste container.

2. Disposal Procedure:

Dispose of the chemical waste through an approved waste disposal plant.[1] Do not pour

waste down the drain.[5]

Follow all institutional, local, and national regulations for hazardous waste disposal.[2]

The following diagram illustrates the key relationships in the safety and disposal plan.

Identified Hazards

Control Measures

RO6889678

Harmful if Swallowed (H302) Toxic to Aquatic Life (H410)

Personal Protective Equipment Safe Handling ProceduresProper Disposal Protocol
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Caption: Logical relationships for RO6889678 safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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